Cas no 1520128-00-0 (4-(3,5-dimethylphenyl)oxane-2,6-dione)

• Product Name: 4-(3,5-dimethylphenyl)oxane-2,6-dione
• CAS No: 1520128-00-0
• MF: C₁₃H₁₄O₃
• MW: 218.248464107513
• CID: 6279702
• PubChem ID: 83486363
• Update Time: 2025-11-06

4-(3,5-dimethylphenyl)oxane-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 4-(3,5-dimethylphenyl)oxane-2,6-dione
• EN300-1820470
• 1520128-00-0

• Inchi： 1S/C13H14O3/c1-8-3-9(2)5-10(4-8)11-6-12(14)16-13(15)7-11/h3-5,11H,6-7H2,1-2H3
• InChI Key： WHIJDCNJRWVMDR-UHFFFAOYSA-N
• SMILES： O1C(CC(CC1=O)C1C=C(C)C=C(C)C=1)=O

Computed Properties

• Exact Mass: 218.094294304g/mol
• Monoisotopic Mass: 218.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.4Ų

Additional information on 4-(3,5-dimethylphenyl)oxane-2,6-dione

Comprehensive Overview of 4-(3,5-dimethylphenyl)oxane-2,6-dione (CAS No. 1520128-00-0)

4-(3,5-dimethylphenyl)oxane-2,6-dione (CAS No. 1520128-00-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique oxane-2,6-dione core and 3,5-dimethylphenyl substituent, exhibits promising properties for applications in drug development and material science. Its molecular structure, combining aromatic and cyclic ester functionalities, makes it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for 4-(3,5-dimethylphenyl)oxane-2,6-dione has surged due to its potential role in designing small-molecule inhibitors and biodegradable polymers. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock new therapeutic avenues for diseases like cancer and inflammation. The compound’s CAS No. 1520128-00-0 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry and green chemistry initiatives.

One of the most discussed topics surrounding 4-(3,5-dimethylphenyl)oxane-2,6-dione is its synthetic accessibility and scalability. With the rise of AI-driven drug discovery, this compound has been flagged in computational studies for its drug-likeness and ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profiles. These attributes align with the industry’s shift toward precision medicine and sustainable synthesis, making it a hotspot for patent filings and R&D investments.

From an environmental perspective, the oxane-2,6-dione moiety in CAS No. 1520128-00-0 is being explored for its role in biodegradable materials. As global regulations tighten around plastic waste, this compound’s potential to serve as a monomer for eco-friendly polymers has sparked collaborations between academia and industry. Its low toxicity and high stability further enhance its appeal for green chemistry applications.

For laboratory professionals, 4-(3,5-dimethylphenyl)oxane-2,6-dione is often queried alongside terms like synthesis protocol, NMR data, and HPLC purification. Detailed analytical methods, including mass spectrometry and X-ray crystallography, are critical for quality control. The compound’s crystalline form and solubility profile are also key considerations for formulation scientists.

In summary, 4-(3,5-dimethylphenyl)oxane-2,6-dione (CAS No. 1520128-00-0) stands at the intersection of pharmaceutical innovation and sustainable technology. Its multifaceted applications, coupled with rigorous scientific validation, position it as a compound of high interest for future breakthroughs. Ongoing studies aim to optimize its synthetic routes and expand its utility in next-generation therapeutics and materials.